
Impact of Food on Ensartinib Absorption and
Bioavailability: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: X-396

Cat. No.: B611838 Get Quote

This technical support guide provides researchers, scientists, and drug development

professionals with detailed information on the effects of food on the absorption and

bioavailability of Ensartinib. The following sections offer troubleshooting guidance, frequently

asked questions, and a summary of key pharmacokinetic data.

Troubleshooting and FAQs
Question: We are observing variability in Ensartinib plasma concentrations in our non-clinical or

clinical studies. Could the presence or absence of food be a contributing factor?

Answer: Yes, the presence of food can significantly influence the absorption of Ensartinib. A

study in healthy subjects demonstrated that administration of Ensartinib with a high-fat, high-

calorie meal can lead to a decrease in both the maximum plasma concentration (Cmax) and

the total drug exposure (AUC).[1][2][3] Specifically, the Cmax was reduced by approximately

37% and the AUC by about 25% when Ensartinib was taken with a high-fat meal.[1][3] The time

to reach the maximum concentration (Tmax) was also prolonged, shifting from a median of 4.5

hours in a fasted state to 6 hours in a fed state.[1][2][3] Therefore, it is crucial to standardize

food intake protocols in your experiments to minimize variability.

Question: Our study participants are reporting nausea and vomiting. Could this be related to

Ensartinib administration, and would food intake help?

Answer: Gastrointestinal side effects, such as nausea and vomiting, have been observed with

Ensartinib. A phase I/II study indicated that the frequency and severity of nausea and vomiting
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were lower when Ensartinib was taken with food.[4] While the prescribing information for

Ensartinib states that it can be taken with or without food, for subjects experiencing

gastrointestinal discomfort, administration with a meal may improve tolerability.[4]

Question: What is the recommended dosing instruction for Ensartinib in relation to meals?

Answer: The approved prescribing information for Ensartinib indicates that it can be

administered with or without food.[5] This recommendation is likely based on a comprehensive

evaluation of the drug's efficacy and safety profile, where the observed pharmacokinetic

changes with food were not deemed clinically significant enough to warrant a strict fasting or

fed requirement for the target patient population. However, for consistency in clinical trials and

non-clinical studies, it is advisable to maintain a consistent dosing schedule with respect to

meals.

Quantitative Data Summary
The following table summarizes the pharmacokinetic parameters of Ensartinib when

administered in fasted and fed states, based on a study in healthy Chinese subjects who

received a single 225 mg dose.

Pharmacokinetic
Parameter

Fasted State
Fed State (High-Fat
Meal)

% Change

Cmax (Maximum

Plasma

Concentration)

Not explicitly stated Decreased by ~37% ↓ ~37%

AUC (Area Under the

Curve)
Not explicitly stated Decreased by ~25% ↓ ~25%

Tmax (Median Time to

Maximum

Concentration)

4.5 hours 6.0 hours ↑ 33.3%

Data sourced from a study in healthy Chinese subjects.[1][2][3]

Experimental Protocol: Food Effect Study
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Objective: To evaluate the effect of a high-fat, high-calorie meal on the pharmacokinetics of a

single oral dose of Ensartinib in healthy subjects.

Study Design:

Type: Randomized, two-period, crossover study.

Population: Healthy adult subjects.

Dosage: A single 225 mg oral dose of Ensartinib.

Methodology:

Randomization: Subjects were randomly assigned to one of two treatment sequences:

Sequence A: Period 1 - Fasted; Period 2 - Fed

Sequence B: Period 1 - Fed; Period 2 - Fasted

Washout Period: A sufficient washout period was implemented between the two treatment

periods to ensure complete elimination of the drug from the system.

Fasted State Administration: Subjects received a single 225 mg dose of Ensartinib after an

overnight fast of at least 10 hours.

Fed State Administration: Subjects consumed a standardized high-fat, high-calorie meal prior

to receiving a single 225 mg dose of Ensartinib.

Blood Sampling: Serial blood samples were collected at predefined time points before and

after drug administration to determine the plasma concentrations of Ensartinib.

Pharmacokinetic Analysis: Non-compartmental analysis was used to calculate key

pharmacokinetic parameters, including Cmax, AUC, and Tmax, for both the fasted and fed

conditions.
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Caption: Workflow of a two-period crossover food effect study.
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Impact of Food on Ensartinib Absorption
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Caption: Logical relationship of food's impact on Ensartinib absorption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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